Cas no 2171200-73-8 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid)

• Product Name: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid
• CAS No: 2171200-73-8
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6184210
• PubChem ID: 165541961
• Update Time: 2025-05-20

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid
• 2171200-73-8
• EN300-1497378
• (2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-phenylacetic acid

• Inchi： 1S/C28H26N2O5/c31-25(32)24(18-9-2-1-3-10-18)29-26(33)28(15-8-16-28)30-27(34)35-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h1-7,9-14,23-24H,8,15-17H2,(H,29,33)(H,30,34)(H,31,32)/t24-/m0/s1
• InChI Key： BPUCLLWTEFWQMH-DEOSSOPVSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid

Comprehensive Overview of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid (CAS No. 2171200-73-8)

In the realm of peptide synthesis and pharmaceutical research, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid (CAS No. 2171200-73-8) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides for therapeutic and diagnostic applications. The compound's unique cyclobutylformamido moiety and phenylacetic acid backbone contribute to its versatility in designing novel peptide-based drugs, aligning with the growing demand for targeted therapies in oncology and immunology.

The structural complexity of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid underscores its role in advancing peptide engineering. Researchers frequently explore its application in conformational restriction strategies, which are pivotal for enhancing peptide stability and bioavailability—a hot topic in drug development forums. Its CAS No. 2171200-73-8 is often searched in conjunction with terms like "Fmoc-amino acid derivatives" and "peptide modification techniques," reflecting its niche yet critical position in synthetic chemistry. Recent studies highlight its potential in creating macrocyclic peptides, a class of molecules gaining attention for their ability to target traditionally "undruggable" protein interfaces.

From a synthetic perspective, the Fmoc group in this compound serves as a temporary protecting group, enabling selective deprotection during peptide chain elongation—a process central to modern automated peptide synthesizers. This aligns with industry trends toward automation and high-throughput screening, where reproducibility and scalability are paramount. Notably, the phenylacetic acid segment introduces aromaticity, which can influence peptide-receptor interactions, a subject frequently discussed in structure-activity relationship (SAR) studies. Such features make this compound a valuable tool for researchers investigating GPCR-targeting peptides or enzyme inhibitors.

The compound's relevance extends to bioconjugation chemistry, where its carboxylic acid functionality allows for covalent attachment to biomolecules like antibodies or nanoparticles. This application resonates with the surge in interest around antibody-drug conjugates (ADCs) and theranostic agents—areas dominating recent scientific literature. Furthermore, its cyclobutyl ring offers steric constraints that mimic bioactive conformations, addressing the persistent challenge of peptide proteolytic stability in vivo. These attributes explain why searches for "constrained amino acid analogs" often lead to discussions involving CAS No. 2171200-73-8.

Quality control of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid is another focal point, with HPLC and MS characterization being essential to ensure batch-to-batch consistency—a concern raised in many pharmaceutical manufacturing queries. The compound's storage conditions (typically -20°C under inert atmosphere) are also frequently searched, reflecting user interest in maintaining its integrity for sensitive reactions. As peptide therapeutics continue to break ground in treating metabolic disorders and rare diseases, the demand for specialized building blocks like this Fmoc-protected derivative is projected to rise.

In summary, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid (CAS No. 2171200-73-8) exemplifies the intersection of synthetic organic chemistry and cutting-edge drug discovery. Its multifaceted applications—from peptide backbone modification to bioconjugation—position it as a critical enabler of innovations in personalized medicine and biologics development, topics currently dominating scientific and investment communities alike.